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Compound of Interest

Compound Name: 5(6)-Carboxy-eosin

Cat. No.: B15556450 Get Quote

An In-depth Guide to 5(6)-Carboxy-eosin: Physicochemical Properties

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's molecular characteristics is fundamental. This guide provides a focused

overview of the molecular weight and chemical formula of 5(6)-Carboxy-eosin, a fluorescent

dye with significant applications in biological research.

Physicochemical Data Summary
The molecular weight and formula for 5(6)-Carboxy-eosin can be presented in two ways, likely

reflecting its nature as a mixture of two structural isomers (5-Carboxy-eosin and 6-Carboxy-

eosin) and the potential for dimer formation or the presence of salts in commercial

preparations. The table below summarizes the reported values.

Parameter Value (Isomer/Monomer) Value (Dimer/Salt)

Molecular Formula C21H8Br4O7[1][2] C42H16Br8O14[3]

Molecular Weight 691.9 g/mol [2] 1383.8 g/mol [3]

It is crucial for researchers to consider the source of their 5(6)-Carboxy-eosin and consult the

manufacturer's specifications to ascertain which molecular weight and formula are most

appropriate for their experimental calculations and documentation. The discrepancy often
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arises from whether the compound is treated as a single isomeric entity or as a mixture of

isomers, which may also be represented as a dimer or salt in some databases[3].

Logical Relationship of Isomers
The "5(6)" designation indicates that the carboxylic acid group is attached to either the 5th or

6th carbon on the fluorescein core structure. This results in a product that is a mixture of these

two positional isomers.

Carboxy-eosin Synthesis

5-Carboxy-eosin Isomer

 Forms

6-Carboxy-eosin Isomer

 Forms

5(6)-Carboxy-eosin Product
(Mixture of Isomers)

Click to download full resolution via product page

Caption: Synthesis of 5(6)-Carboxy-eosin results in a mixture of two positional isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular weight and formula of 5(6)-Carboxy-eosin].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556450#molecular-weight-and-formula-of-5-6-
carboxy-eosin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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